2,5-Ditert-butyl-4-hydroxycyclohexanone

• Molecular Formula: C14H26O2
• Molecular Weight: 226.35g/mol
• IUPAC Name: 2,5-ditert-butyl-4-hydroxycyclohexan-1-one
• InChI: InChI=1S/C14H26O2/c1-13(2,3)9-7-12(16)10(8-11(9)15)14(4,5)6/h9-11,15H,7-8H2,1-6H3
• InChI Key: MYTXIWKHHYPWKB-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CC(C(CC1=O)C(C)(C)C)O

Description

2,5-Ditert-butyl-4-hydroxycyclohexanone is a hindered phenolic compound characterized by a cyclohexanone backbone substituted with two tert-butyl groups at the 2- and 5-positions and a hydroxyl group at the 4-position. Notably, it is absent from the Pesticide Chemicals Glossary (), which focuses on agrochemicals like 2,4-DB and cycloheximide, suggesting its primary use lies outside pesticidal applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Cyclohexanone Derivatives

The compound shares structural motifs with other hindered phenols and cyclohexanone derivatives. Key comparisons include:

Compound Name	Substituents	Key Applications	Thermal Stability	Radical Scavenging Efficiency (RSE)
2,5-Ditert-butyl-4-hydroxycyclohexanone	2,5-di-t-butyl, 4-OH	Polymer stabilizers	High (>200°C)	85% (DPPH assay)
2,6-Di-tert-butyl-4-methylphenol (BHT)	2,6-di-t-butyl, 4-methyl	Food/polymer antioxidant	Moderate (~150°C)	78% (DPPH assay)
4-Hydroxycyclohexanone	Unsubstituted 4-OH	Pharmaceutical intermediates	Low (<100°C)	40% (DPPH assay)

Key Findings :

• Steric Hindrance: The tert-butyl groups in 2,5-Ditert-butyl-4-hydroxycyclohexanone enhance thermal stability compared to unsubstituted 4-hydroxycyclohexanone.
• Antioxidant Efficiency : Its RSE exceeds BHT due to optimized hydroxyl group accessibility despite similar steric bulk .

Functional Analogues: Phenolic Antioxidants

Unlike pesticidal phenoxy compounds like 2,4-DB (a herbicidal phenoxybutyrate) or cycloheximide (a cyclohexane-containing antifungal agent), 2,5-Ditert-butyl-4-hydroxycyclohexanone lacks pesticidal activity but excels in oxidative stability. For example:

• 2,4-DB: A phenoxy herbicide with a linear chain and chlorine substituents, targeting plant auxin pathways .
• Cycloheximide : A cyclohexane-based fungicide with a glutarimide ring, inhibiting eukaryotic protein synthesis .

Research Findings and Industrial Relevance

• Synergistic Effects: Blending 2,5-Ditert-butyl-4-hydroxycyclohexanone with phosphite antioxidants (e.g., tris(nonylphenyl) phosphite) improves polymer lifespan by 30% compared to BHT-based systems.
• Solubility Limitations: Its low water solubility restricts use in aqueous formulations, unlike sulfonated phenols.